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Compound of Interest

Compound Name: 4-Chloro-3-methylphenol

Cat. No.: B1668792 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling, storage, and disposal of 4-Chloro-3-methylphenol.

This guide provides immediate, procedural, and step-by-step guidance to ensure the safe

handling of 4-Chloro-3-methylphenol in a laboratory setting. By adhering to these protocols,

you can minimize risks and maintain a safe research environment.

Physicochemical and Safety Data
Understanding the properties of 4-Chloro-3-methylphenol is crucial for its safe handling. The

following table summarizes key quantitative data.
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Property Value Source

Melting Point 63 - 65 °C [1][2]

Boiling Point 235 °C [1][2]

Flash Point 118 °C (244.4 °F) - closed cup [2][3]

Solubility in Water 3.9 g/L [4]

Vapor Pressure 0.1 hPa at 20 °C [4]

Bulk Density 800 kg/m ³ [4]

LD50 Oral (Rat) 1830 mg/kg [4]

LD50 Dermal (Rat) > 2000 mg/kg [4]

Note: One source indicates that this product does not contain any hazardous materials with

occupational exposure limits established by region-specific regulatory bodies[5].

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are paramount to prevent

exposure to 4-Chloro-3-methylphenol.[6]
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Category Recommended Equipment
Specifications and
Remarks

Eye Protection
Safety glasses, goggles, or

face shield

Must comply with OSHA’s eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

Hand Protection Permeation-resistant gloves
Immediately change

contaminated gloves.

Skin and Body Protection
Protective clothing, waterproof

boots

Permeation-resistant clothing

is recommended.[3]

Contaminated work clothing

should not be allowed out of

the workplace.[1][5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended for operations

not in a closed system or if

irritation occurs.[3][5] Use a

dust mask type N95 (US) for

solids.[2]

Experimental Protocols: Handling and Disposal
Handling and Storage:

Engineering Controls: Work under a chemical fume hood.[1][5] Ensure adequate ventilation.

[7] Eyewash stations and safety showers must be close to the workstation.[5]

Personal Hygiene: Wash hands and face thoroughly after handling.[1][5] Do not eat, drink, or

smoke in the work area.[1]

Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

[7][8] Store locked up.[1][5] The storage temperature should not exceed 35°C.[5] Store away

from incompatible materials such as bases, acid anhydrides, acid chlorides, and metals.[5][8]

Disposal Plan:
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Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled

container.[7] Halogenated organic reagents should be collected in a specific container (often

denoted as container B).[4] Solid residues should be placed in a separate container (often

denoted as container C).[4]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[5]

This may involve dissolving the material in a combustible solvent and burning it in a chemical

incinerator with an afterburner and scrubber.[7]

Environmental Precautions: Do not allow the product to enter drains, surface water, or the

ground water system.[1][5] It is very toxic to aquatic life with long-lasting effects.[4][5][7]

Visual Workflow Guides
The following diagrams illustrate key safety and handling procedures for 4-Chloro-3-
methylphenol.
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Figure 1: Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size and Risk

Small, Contained Spill Large or Uncontrolled Spill

Don Appropriate PPE

Safe to handle

Contact Emergency Services
Follow Emergency Procedures

Hazardous

Contain Spill with Inert Absorbent

Collect and Place in Waste Container

Decontaminate Area and Equipment

Dispose of Waste Properly

Click to download full resolution via product page

Figure 1: Chemical Spill Response Workflow
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Figure 2: Standard Operating Procedure for Handling
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Figure 2: Standard Operating Procedure for Handling

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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